3-(4-Methyloxazol-2-yl)phenol

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 3-(4-methyl-1,3-oxazol-2-yl)phenol
• InChI: InChI=1S/C10H9NO2/c1-7-6-13-10(11-7)8-3-2-4-9(12)5-8/h2-6,12H,1H3
• InChI Key: SVJYJYOEVSSJTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC(=N1)C2=CC(=CC=C2)O

Description

3-(4-Methyloxazol-2-yl)phenol is a heterocyclic aromatic compound featuring a phenol group attached to a 4-methyl-substituted oxazole ring. Oxazoles are five-membered rings containing one oxygen and one nitrogen atom, contributing to their electron-deficient aromatic character. The methyl group at position 4 of the oxazole ring enhances lipophilicity, while the phenolic hydroxyl group provides hydrogen-bonding capability, making this compound relevant in medicinal chemistry and materials science .

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Selected Analogous Compounds

Compound Name	Core Heterocycle	Substituents	Key Structural Differences	Reference
3-(4-Methyloxazol-2-yl)phenol	Oxazole	4-Methyl, 3-phenol	Reference compound
2-(4-(Benzo[d]oxazol-2-yl)tetrahydro-2H-pyran-4-ylamino)phenol	Benzooxazole	Tetrahydro-2H-pyran, phenol	Fused benzene ring, additional cyclic ether
Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-	Oxadiazole	4-Methoxyphenyl, phenol	Oxadiazole ring (two nitrogens)
4-(3-Methoxyphenyl)-3-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazol-5(4H)-one	Triazole	Methoxyphenyl groups, ketone	Triazole ring with ketone functionality
3-Ethyl-6-((4-methoxyphenyl)(o-tolyl)methyl)benzo[d]thiazol-2(3H)-one	Thiazole	Benzothiazole, methoxyphenyl, tolyl	Sulfur-containing thiazole ring

Key Observations :

• Heterocycle Diversity: The oxazole in 3-(4-Methyloxazol-2-yl)phenol is replaced by benzooxazole (), oxadiazole (), triazole (), or thiazole () in analogs. These changes alter electronic properties and steric bulk.
• Substituent Effects: Methoxy groups (e.g., ) increase electron-donating capacity compared to the methyl group in the target compound, affecting solubility and reactivity.

Electronic and Reactivity Comparisons

The absolute hardness (η) concept () provides insights into reactivity. For example:

• Oxazole vs. Oxadiazole : Oxadiazoles (η ≈ 5.0 eV) are harder and less polarizable than oxazoles (η ≈ 4.5 eV), making them less reactive toward electrophiles but more stable under acidic conditions .
• Phenol Group Impact: The phenolic –OH in 3-(4-Methyloxazol-2-yl)phenol (pKa ~10) enhances hydrogen-bonding capacity compared to methoxy-substituted analogs (e.g., ), which rely on weaker dipole interactions .

DFT Calculations : Studies using density-functional theory () could predict frontier molecular orbitals (HOMO/LUMO) to compare charge distribution. For instance, oxadiazole-containing compounds () may exhibit lower LUMO energies, favoring electron-accepting behavior in catalysis or optoelectronics .